Cas no 1897844-28-8 (tert-butyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate
• CAS No: 1897844-28-8
• MF: C₁₁H₂₀FNO₄S
• MW: 281.344205856323
• MDL: MFCD31420844
• CID: 5246339
• PubChem ID: 115051749
• Update Time: 2026-03-08

tert-butyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(fluorosulfonyl)methyl]piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-[(fluorosulfonyl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate
• AT28369
• tert-Butyl 3-[(fluorosulfonyl)methyl]piperidine-1-carboxylate
• TERT-BUTYL 3-((FLUOROSULFONYL)METHYL)PIPERIDINE-1-CARBOXYLATE
• EN300-265967
• Z2457200030
• 1897844-28-8
• tert-Butyl3-[(fluorosulfonyl)methyl]piperidine-1-carboxylate

• MDL： MFCD31420844
• Inchi： 1S/C11H20FNO4S/c1-11(2,3)17-10(14)13-6-4-5-9(7-13)8-18(12,15)16/h9H,4-8H2,1-3H3
• InChI Key： KGVHXTDVFVZFMK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(CS(F)(=O)=O)C1

Computed Properties

• Exact Mass: 281.10970745g/mol
• Monoisotopic Mass: 281.10970745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate

Professional Introduction to Tert-butyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate (CAS No. 1897844-28-8)

Tert-butyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate, with the CAS number 1897844-28-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of piperidine derivatives, which are widely recognized for their versatile applications in medicinal chemistry. The presence of a tert-butyl group and a fluorosulfonyl moiety in its molecular structure imparts unique properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The piperidine ring is a six-membered heterocyclic amine, characterized by its nitrogen atom and two adjacent carbon atoms. This structural feature contributes to the compound's ability to interact with biological targets, making it a preferred scaffold in drug design. The fluorosulfonyl group, on the other hand, is known for its electron-withdrawing properties and its ability to enhance the metabolic stability of drug candidates. These attributes are particularly crucial in the development of long-acting pharmaceuticals that require resistance to enzymatic degradation.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced binding affinity and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules has been shown to increase their bioavailability and prolong their duration of action. Tert-butyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate exemplifies this trend, as it serves as a key building block in the synthesis of fluorinated piperidine-based drugs. These drugs are being explored for various therapeutic applications, including central nervous system disorders, oncology, and anti-inflammatory conditions.

The synthesis of Tert-butyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorosulfonyl group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to achieve the desired transformation. These methods not only enhance efficiency but also minimize unwanted side products, ensuring that the final product meets stringent quality standards.

The compound's potential applications extend beyond pharmaceuticals into the realm of agrochemicals and materials science. Fluorinated piperidine derivatives have been investigated for their role in developing novel pesticides and specialty chemicals that exhibit improved environmental stability and efficacy. The tert-butyl group, while primarily serving as a protecting group in organic synthesis, also contributes to the compound's overall stability, making it suitable for industrial applications where durability is paramount.

Recent research has highlighted the importance of Tert-butyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate in the development of next-generation therapeutics. Studies have demonstrated its utility in generating novel inhibitors targeting enzymes involved in cancer progression. By leveraging its unique structural features, researchers have been able to design molecules that exhibit high selectivity and potency against disease-causing pathways. These findings underscore the compound's significance as a pharmacophore in modern drug discovery.

The use of computational methods has further accelerated the exploration of Tert-butyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate's potential. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. This approach has been instrumental in optimizing its chemical structure for enhanced binding affinity and reduced toxicity. By integrating experimental data with computational insights, scientists can streamline the drug development process, bringing new treatments to patients more efficiently.

In conclusion, Tert-butyl 3-(fluorosulfonyl)methylpiperidine-1-carboxylate (CAS No. 1897844-28-8) is a multifaceted compound with significant implications for pharmaceutical and industrial applications. Its unique structural composition, characterized by the presence of both tert-butyl and fluorosulfonyl groups, makes it an invaluable intermediate in synthetic chemistry. As research continues to uncover new therapeutic possibilities, this compound is poised to play a pivotal role in the development of innovative drugs that address unmet medical needs.